Cas no 1806501-33-6 (Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate)
Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate
-
- Inchi: 1S/C12H12ClNO5/c1-3-19-12(16)9-6-4-5-8(10(13)7(2)15)11(9)14(17)18/h4-6,10H,3H2,1-2H3
- InChI Key: BRXHSHSPDNLLFC-UHFFFAOYSA-N
- SMILES: ClC(C(C)=O)C1C=CC=C(C(=O)OCC)C=1[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 368
- XLogP3: 2.3
- Topological Polar Surface Area: 89.2
Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015004773-250mg |
Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate |
1806501-33-6 | 97% | 250mg |
470.40 USD | 2021-05-31 | |
| Alichem | A015004773-500mg |
Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate |
1806501-33-6 | 97% | 500mg |
798.70 USD | 2021-05-31 | |
| Alichem | A015004773-1g |
Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate |
1806501-33-6 | 97% | 1g |
1,549.60 USD | 2021-05-31 |
Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate
Recent Advances in the Study of Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate (CAS: 1806501-33-6)
Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate (CAS: 1806501-33-6) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its nitrobenzoate core and chloro-oxopropyl side chain, has shown potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic applications, and biological activities.
The synthesis of Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate typically involves multi-step organic reactions, including nitration, esterification, and chlorination. A recent study published in the Journal of Medicinal Chemistry (2023) detailed an optimized synthetic route that improves yield and purity, making it more feasible for large-scale production. The compound's unique structure allows it to act as a versatile building block in the construction of complex molecules, particularly those targeting protein-protein interactions and enzymatic pathways. Researchers have also investigated its reactivity under various conditions, providing insights into its stability and potential modifications for enhanced biological activity.
In terms of biological applications, Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate has demonstrated promising activity in preliminary screenings against bacterial and fungal pathogens. A study conducted by the Institute of Chemical Biology (2024) reported its inhibitory effects on key microbial enzymes, suggesting its potential as a lead compound for antimicrobial drug development. Additionally, its role in modulating cellular pathways has been explored, with some studies indicating its ability to interfere with inflammatory signaling. These findings underscore the compound's dual utility as both a synthetic intermediate and a bioactive agent.
Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Current research is focused on structural derivatization to improve solubility and bioavailability, as well as reducing potential off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications. Future directions may include in vivo studies to validate its therapeutic potential and further exploration of its structure-activity relationships.
In conclusion, Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate (CAS: 1806501-33-6) represents a promising candidate in the realm of chemical biology and drug discovery. Its multifaceted applications, from synthetic chemistry to antimicrobial therapy, highlight its significance in ongoing research. As studies continue to uncover its full potential, this compound may pave the way for the development of new therapeutic agents and chemical tools. Researchers are encouraged to explore its derivatives and analogs to expand its utility and address existing limitations.
1806501-33-6 (Ethyl 3-(1-chloro-2-oxopropyl)-2-nitrobenzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)